1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)-2-(1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C14H17N3O2S/c18-14(11-17-6-2-5-15-17)16-7-4-13(20-10-8-16)12-3-1-9-19-12/h1-3,5-6,9,13H,4,7-8,10-11H2
• InChI Key: HFKBECNIXXCFJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)CN3C=CC=N3
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)-2-(1H-pyrazol-1-yl)ethanone, also known as FPTQ, is a compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. FPTQ is a small molecule that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Antimicrobial Activity

A series of novel functionalized 1,3,4-thiadiazoles, 1,3-thiazoles, and pyrazoline-containing moieties have been synthesized, demonstrating significant in vitro antibacterial and antifungal activities. These compounds, derived from reactions involving furan-2-yl and pyrazol-1-yl moieties, showcased promising results against various microorganisms, suggesting their potential as antimicrobial agents (Abdelhamid et al., 2019).

Antitubercular Agents

Compounds incorporating the furan nucleus have been synthesized and evaluated for their antitubercular activity. These derivatives exhibited significant activity against Mycobacterium tuberculosis, highlighting their potential as novel therapeutic agents for tuberculosis treatment (Bhoot et al., 2011).

Molecular Docking and Antibacterial Activity

Molecular docking studies on novel synthesized pyrazole derivatives, including the furan-2-yl moiety, revealed their potential binding interactions with bacterial proteins. These compounds displayed good antibacterial activity against pathogens such as Staphylococcus aureus and Escherichia coli, indicating their potential in developing new antibacterial agents (Khumar et al., 2018).

VRV-PL-8a and H+/K+ ATPase Inhibition

Novel furan appended benzothiazepine derivatives have been synthesized and evaluated for their VRV-PL-8a and H+/K+ ATPase inhibitory properties. Some molecules in this series showed promising inhibitor properties, suggesting their potential in treating inflammatory-related disorders and mitigating ulcer-inducing side effects commonly seen with other NSAIDs (Lokeshwari et al., 2017).

Oxidative Annulation

Photoinduced direct oxidative annulation processes involving 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones have facilitated the synthesis of highly functionalized polyheterocyclic ethanones. This method does not require transition metals or oxidants, presenting a greener approach to synthesizing complex heterocyclic structures (Zhang et al., 2017).